Cas no 1006960-98-0 (3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxyaniline)

• Product Name: 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxyaniline
• CAS No: 1006960-98-0
• MF: C₁₁H₁₂FN₃O
• MW: 221.230885505676
• MDL: MFCD08699607
• CID: 3060767
• PubChem ID: 19627211
• Update Time: 2025-06-09

3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-((1-methyl-1H-pyrazol-4-yl)methoxy)aniline
• 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxyaniline
• 1006960-98-0
• AKOS000318487
• 3-fluoro-4-[(1-methylpyrazol-4-yl)methoxy]aniline
• CS-0241056
• STK351421
• EN300-231132
• GQB96098
• 852-232-4
• 3-fluoro-4-[(1-methyl-1H-pyrazol-4-yl)methoxy]aniline

• MDL： MFCD08699607
• Inchi： 1S/C11H12FN3O/c1-15-6-8(5-14-15)7-16-11-3-2-9(13)4-10(11)12/h2-6H,7,13H2,1H3
• InChI Key： SPOGLMBNECXWBP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCC1C=NN(C)C=1)N

Computed Properties

• Exact Mass: 221.09644018Da
• Monoisotopic Mass: 221.09644018Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxyaniline

Professional Introduction to Compound with CAS No. 1006960-98-0 and Product Name: 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxyaniline

Compound with the CAS number 1006960-98-0 and the product name 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxyaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a fluoro-substituted aniline core, which is further modified with a 1-methyl-1H-pyrazole moiety at the 4-position, creating a versatile scaffold for further chemical manipulation and biological evaluation.

The introduction of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry, as fluorine can significantly influence the pharmacokinetic properties of a drug, including its metabolic stability, lipophilicity, and binding affinity. In the case of 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxyaniline, the fluorine atom is strategically positioned to modulate electronic effects and intermolecular interactions, thereby enhancing its suitability for therapeutic applications. The presence of the methoxyaniline group further contributes to the compound's complexity, offering multiple sites for functionalization and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The fluoro-substituted aniline moiety has been extensively studied for its role in enhancing drug efficacy and reducing side effects. For instance, studies have shown that fluorinated anilines can improve binding affinity to enzymes and receptors by increasing hydrophobic interactions and reducing metabolic degradation. The 1-methyl-1H-pyrazole group adds another layer of complexity, as pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The synthesis of 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxyaniline involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps typically include halogenation of aniline derivatives, nucleophilic substitution reactions to introduce the fluoro group, and condensation reactions to incorporate the pyrazole moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity. These methods not only improve the overall yield but also minimize the formation of unwanted byproducts.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analytical methods provide detailed information about the molecular structure and purity of the compound. Additionally, computational methods like density functional theory (DFT) are used to predict electronic properties and optimize molecular geometry.

The biological evaluation of 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxyaniline is conducted using both in vitro and in vivo models. In vitro studies involve testing the compound's interaction with various biological targets such as enzymes and receptors relevant to drug discovery. These studies help identify potential therapeutic applications and assess toxicity profiles. In vivo studies further validate these findings by evaluating the compound's efficacy in animal models. Preliminary results suggest that this compound exhibits promising activity against several disease targets, making it a valuable candidate for further development.

One of the most intriguing aspects of this compound is its potential application in oncology research. The combination of a fluoro-substituted aniline core with a pyrazole moiety has been shown to enhance binding affinity to kinases and other cancer-related proteins. Recent studies have demonstrated that similar fluorinated aniline derivatives exhibit potent antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation. The methoxy group on the aniline ring also provides a site for further functionalization, allowing researchers to tailor the compound's properties for specific therapeutic needs.

In addition to oncology, this compound shows promise in other therapeutic areas such as neurology and inflammation research. The structural features of 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxyaniline make it a potential candidate for developing treatments for neurological disorders by interacting with neurotransmitter receptors. Furthermore, its ability to modulate inflammatory pathways suggests its utility in developing anti-inflammatory drugs.

The development of new pharmaceuticals is a complex process that involves extensive research, testing, and regulatory approvals. However, compounds like 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxyaniline represent significant progress in medicinal chemistry by providing novel scaffolds with enhanced biological activity. As research continues, it is expected that more compounds like this will be discovered and developed into effective therapies for various diseases.

In conclusion,3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxyaniline is a structurally complex and biologically active compound with potential applications across multiple therapeutic areas. Its unique combination of functional groups makes it a valuable tool for drug discovery researchers seeking to develop novel treatments for human diseases. As our understanding of molecular interactions improves through advanced computational methods and experimental techniques, compounds like this will continue to play a crucial role in advancing pharmaceutical science.